Cas no 1251006-03-7 (tert-butyl 8-bromo-3,4-dihydro-1H-2,6-naphthyridine-2-carboxylate)

• Product Name: tert-butyl 8-bromo-3,4-dihydro-1H-2,6-naphthyridine-2-carboxylate
• CAS No: 1251006-03-7
• MF: C₁₃H₁₇BrN₂O₂
• MW: 313.190282583237
• CID: 5291440
• Update Time: 2025-06-08

tert-butyl 8-bromo-3,4-dihydro-1H-2,6-naphthyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,6-Naphthyridine-2(1H)-carboxylic acid, 8-bromo-3,4-dihydro-, 1,1-dimethylethyl ester
• tert-butyl 8-bromo-3,4-dihydro-1H-2,6-naphthyridine-2-carboxylate

• Inchi： 1S/C13H17BrN2O2/c1-13(2,3)18-12(17)16-5-4-9-6-15-7-11(14)10(9)8-16/h6-7H,4-5,8H2,1-3H3
• InChI Key： DFHTWYLFZHAHHX-UHFFFAOYSA-N
• SMILES： C1C2=C(C=NC=C2Br)CCN1C(OC(C)(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on tert-butyl 8-bromo-3,4-dihydro-1H-2,6-naphthyridine-2-carboxylate

Introduction to Tert-butyl 8-bromo-3,4-dihydro-1H-2,6-naphthyridine-2-carboxylate (CAS No. 1251006-03-7)

Tert-butyl 8-bromo-3,4-dihydro-1H-2,6-naphthyridine-2-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1251006-03-7, belongs to the class of naphthyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group, a bromo substituent, and a carboxylate moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and molecular design.

The naphthyridine core of this compound is a fused bicyclic system consisting of a pyridine ring and a pyrimidine ring. This structural motif is widely recognized for its ability to interact with biological targets such as enzymes and receptors, thereby modulating various physiological processes. The 8-bromo substitution on the naphthyridine ring introduces a halogen atom that can participate in further functionalization or serve as a handle for cross-coupling reactions, which are commonly employed in synthetic organic chemistry. Additionally, the 3,4-dihydro configuration suggests that the molecule may possess enhanced lipophilicity and metabolic stability, which are critical factors in drug development.

The tert-butyl carboxylate group at the 2-position of the naphthyridine ring adds another layer of complexity to the molecule. This group not only influences the overall solubility and pharmacokinetic properties of the compound but also provides a site for further derivatization. In pharmaceutical research, such functional groups are often strategically incorporated to optimize binding affinity, selectivity, and pharmacological activity. The combination of these structural elements makes tert-butyl 8-bromo-3,4-dihydro-1H-2,6-naphthyridine-2-carboxylate a promising candidate for investigating novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of naphthyridine derivatives in addressing various diseases. For instance, studies have demonstrated that naphthyridines can serve as effective scaffolds for developing inhibitors targeting enzymes involved in cancer metabolism and inflammation. The bromo substituent, in particular, has been shown to enhance binding interactions with certain protein targets by facilitating hydrogen bonding or π-stacking interactions. This feature has been exploited in the design of small-molecule drugs that exhibit high specificity and potency.

Moreover, the tert-butyl group in this compound contributes to its stability under physiological conditions and reduces susceptibility to hydrolysis or oxidation. These properties are particularly advantageous in drug formulations where long-term stability is essential. Additionally, the presence of a carboxylate group allows for salt formation, which can improve solubility and bioavailability—key factors in oral drug delivery systems. Such characteristics make tert-butyl 8-bromo-3,4-dihydro-1H-2,6-naphthyridine-2-carboxylate an attractive intermediate for synthesizing prodrugs or bioavailable analogs.

In the realm of computational chemistry and drug design, virtual screening techniques have been increasingly employed to identify promising candidates like tert-butyl 8-bromo-3,4-dihydro-1H-2,6-naphthyridine-2-carboxylate. These methods leverage advanced algorithms to predict binding affinities and interactions between molecules and biological targets. The structural features of this compound make it a suitable candidate for docking studies aimed at identifying potential therapeutic applications. For example, its ability to mimic natural substrates or inhibitors of key enzymes has been explored in the context of developing treatments for neurological disorders and infectious diseases.

Experimental validation of computational predictions has further underscored the significance of naphthyridine derivatives in drug discovery. In vitro assays have revealed that compounds with similar structures exhibit inhibitory effects on enzymes such as dihydrofolate reductase (DHFR) and topoisomerases, which are implicated in cancer cell proliferation. The bromo substituent, along with other functional groups present in this molecule, appears to play a crucial role in modulating enzyme activity by influencing binding kinetics and thermodynamics. Such findings highlight the potential of tert-butyl 8-bromo-3,4-dihydro-1H-2,6-naphthyridine-2-carboxylate as a lead compound for further optimization.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include bromination reactions at specific positions on the naphthyridine core followed by carboxylation at the 2-position using appropriate electrophilic or nucleophilic reagents. The introduction of the tert-butyl group typically involves protection-deprotection strategies or direct alkylation under acidic or basic conditions. These synthetic approaches underscore the importance of well-designed synthetic routes in pharmaceutical research.

Industrial-scale production of tert-butyl 8-bromo-3,4-dihydro-1H-2,6-naphthyridine-2-carboxylate must adhere to stringent quality control measures to ensure consistency across batches. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to confirm structural integrity and purity. Additionally, impurity profiling is conducted to identify potential contaminants that could affect biological activity or safety profiles. These quality assurance protocols are essential for advancing this compound from preclinical development to clinical trials.

The future prospects of tert-butyl 8-bromo-3,4-dihydro-1H-2,6-naphthyridine-2-carboxylate in pharmaceutical research remain promising as new methodologies emerge for molecular modification and drug delivery. Innovations such as biocatalysis and flow chemistry offer opportunities to streamline synthetic processes while improving sustainability. Furthermore，the integration of machine learning into drug discovery pipelines could accelerate the identification of novel derivatives with enhanced pharmacological properties. As these technologies evolve，the potential applications of this compound are likely to expand，particularly in areas where targeted therapies are needed.